Cas no 62668-54-6 (Pyridinium, 1-[(3,4-dimethoxyphenyl)methyl]-, bromide)

• Product Name: Pyridinium, 1-[(3,4-dimethoxyphenyl)methyl]-, bromide
• CAS No: 62668-54-6
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 435945
• PubChem ID: 71384024
• Update Time: 2025-04-19

Pyridinium, 1-[(3,4-dimethoxyphenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(3,4-dimethoxyphenyl)methyl]-, bromide
• 1-[(3,4-dimethoxyphenyl)methyl]pyridin-1-ium,bromide
• DTXSID00806302
• 1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide
• 62668-54-6

• Inchi： 1S/C14H16NO2.BrH/c1-16-13-7-6-12(10-14(13)17-2)11-15-8-4-3-5-9-15;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： ZCRILDCECOLKQZ-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C1=C(C=CC(=C1)C[N+]1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 292.9112
• Monoisotopic Mass: 309.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.3Ų

Experimental Properties

• PSA: 22.34